Cas no 13173-21-2 (N,N-Diethyl-4-penten-1-amine)

• Product Name: N,N-Diethyl-4-penten-1-amine
• CAS No: 13173-21-2
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 1228779
• PubChem ID: 559585
• Update Time: 2025-06-15

N,N-Diethyl-4-penten-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-amine, N,N-diethyl-
• N,N,-Diethyl-4-pentenylamine
• 13173-21-2
• LADWJVRVWWFPKV-UHFFFAOYSA-N
• N,N-Diethyl-4-penten-1-amine #
• N,N-Diethyl-4-penten-1-amine
• Diethylpent-4-enylamine
• SCHEMBL8417604
• N,N-diethyl-4-pentenylamine

• Inchi： 1S/C9H19N/c1-4-7-8-9-10(5-2)6-3/h4H,1,5-9H2,2-3H3
• InChI Key： LADWJVRVWWFPKV-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCCC=C

Computed Properties

• Exact Mass: 141.15187
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Diethyl-4-penten-1-amine

N,N-Diethyl-4-penten-1-amine (CAS No. 13173-21-2): A Comprehensive Overview of Its Properties and Applications

N,N-Diethyl-4-penten-1-amine (CAS No. 13173-21-2) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This amine derivative, characterized by its unique pentenyl and diethyl functional groups, plays a pivotal role in synthetic chemistry and material science. Its molecular structure, C9H19N, offers a balance of reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. Researchers and manufacturers alike are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals.

The growing demand for N,N-Diethyl-4-penten-1-amine is driven by its utility in catalysis and polymerization processes. Its amine functionality allows it to act as a ligand or a base in various chemical reactions, while the pentenyl group introduces opportunities for further functionalization. In recent years, the compound has been explored for its role in green chemistry initiatives, where its efficiency and selectivity align with the principles of sustainable development. This aligns with the broader trend of reducing environmental impact in chemical manufacturing, a topic frequently searched by professionals in the field.

One of the most searched questions regarding N,N-Diethyl-4-penten-1-amine revolves around its synthesis and purification methods. The compound is typically prepared through the alkylation of diethylamine with 4-penten-1-yl halides, followed by careful distillation to achieve high purity. Advanced techniques such as column chromatography and gas chromatography-mass spectrometry (GC-MS) are often employed to ensure the product meets stringent quality standards. These methods are critical for applications in high-value chemical production, where impurities can significantly affect performance.

Another hot topic in the context of CAS No. 13173-21-2 is its solubility and stability under various conditions. The compound exhibits good solubility in organic solvents like ethanol, acetone, and dichloromethane, but limited solubility in water. This property makes it suitable for reactions in non-aqueous media, a common requirement in organic synthesis. Stability studies indicate that N,N-Diethyl-4-penten-1-amine remains stable at room temperature when stored in airtight containers, away from light and moisture, ensuring a long shelf life for industrial use.

The safety profile of N,N-Diethyl-4-penten-1-amine is another area of interest for researchers and regulatory bodies. While the compound is not classified as hazardous under standard guidelines, proper handling protocols, including the use of personal protective equipment (PPE), are recommended to minimize exposure. This aligns with the increasing focus on workplace safety and chemical hygiene in laboratories and production facilities, topics frequently searched by professionals seeking compliance with global standards.

In the realm of pharmaceutical research, N,N-Diethyl-4-penten-1-amine has shown promise as a building block for drug discovery. Its structure allows for the introduction of various pharmacophores, enabling the development of novel therapeutic agents. Recent studies have explored its potential in central nervous system (CNS) drug design, leveraging its ability to cross the blood-brain barrier. This application is particularly relevant given the rising demand for neurological disorder treatments, a trending topic in medical research.

The industrial applications of CAS No. 13173-21-2 extend beyond pharmaceuticals. In the agrochemical sector, it serves as a precursor for pesticides and herbicides, contributing to crop protection strategies. Additionally, its use in lubricant additives and corrosion inhibitors highlights its versatility in material science. These applications are often searched by professionals looking for innovative solutions to enhance product performance and durability.

As the chemical industry evolves, the demand for specialty amines like N,N-Diethyl-4-penten-1-amine is expected to grow. Its compatibility with advanced manufacturing techniques, such as continuous flow chemistry, positions it as a key player in the future of chemical production. This trend is reflected in the increasing number of patents and publications referencing the compound, underscoring its importance in modern chemistry.

In conclusion, N,N-Diethyl-4-penten-1-amine (CAS No. 13173-21-2) is a multifaceted compound with broad applications across multiple industries. Its unique properties, combined with its role in sustainable chemistry and drug development, make it a subject of ongoing research and innovation. For professionals seeking reliable information on this compound, understanding its synthesis, applications, and safety is essential to leveraging its full potential.